Ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride

• IUPAC Name: ethyl 2-(4-fluoropiperidin-4-yl)acetate;hydrochloride
• InChI: InChI=1S/C9H16FNO2.ClH/c1-2-13-8(12)7-9(10)3-5-11-6-4-9;/h11H,2-7H2,1H3;1H
• InChI Key: LIQZLXDTUJURDF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCNCC1)F.Cl
• Molecular Formula: C9H17ClFNO2
• Molecular Weight: 225.69 g/mol

Description

Ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride is a chemical compound with the CAS Number: 1780513-07-6. It has a molecular weight of 225.69. The IUPAC name for this compound is ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride.

Molecular Structure Analysis

The InChI code for Ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride is 1S/C9H16FNO2.ClH/c1-2-13-8(12)7-9(10)3-5-11-6-4-9;/h11H,2-7H2,1H3;1H. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

Ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride has a molecular formula of C9H17ClFNO2. Unfortunately, specific physical and chemical properties like boiling point, density, and solubility were not found in the search results.

Scientific Research Applications

Expedient Access to Heterocycles

The research on base-induced intramolecular aza-Michael reactions highlights the synthesis of related compounds, such as Ethyl 2-(1-phenylpiperidin-2-yl) acetate, showcasing methodologies for creating complex heterocyclic structures. This chemical route has implications for the development of pharmaceuticals and materials with tailored properties (Ramos, Nagem, & Taylor, 2011).

Corrosion Inhibition

A study on chalcone derivatives, closely related to the chemical family of interest, demonstrates their effectiveness as corrosion inhibitors for mild steel in acidic environments. This application is significant for protecting industrial equipment and infrastructure (Lgaz et al., 2017).

COX-2 Inhibition

Research on compounds with similar structures to Ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride showed moderate to good selective COX-2 inhibition. This suggests potential applications in designing new anti-inflammatory drugs with fewer side effects compared to current NSAIDs (Shi, Hu, Xu, & Jiang, 2012).

Synthesis of Related Compounds

Studies demonstrate the synthesis of compounds with similar structural motifs, providing insights into chemical reactions and processes that could be applicable to the synthesis and modification of Ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride for various scientific applications (Li, 2007).

Safety and Hazards

While specific safety and hazard information for Ethyl 2-(4-fluoropiperidin-4-yl)acetate hydrochloride was not found, general safety measures for handling chemicals should always be followed. These include avoiding contact with skin and eyes, not breathing in dust/fume/gas/mist/vapors/spray, and keeping the container tightly closed.